Cas no 2229151-65-7 (1-(3-methanesulfonylphenyl)ethane-1,2-diol)

• Product Name: 1-(3-methanesulfonylphenyl)ethane-1,2-diol
• CAS No: 2229151-65-7
• MF: C₉H₁₂O₄S
• MW: 216.254181861877
• CID: 6149555
• PubChem ID: 165845655
• Update Time: 2025-06-11

1-(3-methanesulfonylphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methanesulfonylphenyl)ethane-1,2-diol
• EN300-2004806
• 2229151-65-7

• Inchi： 1S/C9H12O4S/c1-14(12,13)8-4-2-3-7(5-8)9(11)6-10/h2-5,9-11H,6H2,1H3
• InChI Key： XPVJCPXEFDJGSD-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)C(CO)O)(=O)=O

Computed Properties

• Exact Mass: 216.04563003g/mol
• Monoisotopic Mass: 216.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 83Ų

Additional information on 1-(3-methanesulfonylphenyl)ethane-1,2-diol

Research Briefing on 1-(3-Methanesulfonylphenyl)ethane-1,2-diol (CAS: 2229151-65-7) in Chemical Biology and Pharmaceutical Applications

1-(3-Methanesulfonylphenyl)ethane-1,2-diol (CAS: 2229151-65-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a drug candidate or intermediate in medicinal chemistry.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex molecules with pharmacological activity. The presence of both the methanesulfonyl and diol functional groups in its structure makes it particularly versatile for further chemical modifications. Researchers have explored its use in creating libraries of compounds for high-throughput screening against various disease targets.

In terms of biological activity, preliminary investigations suggest that 1-(3-methanesulfonylphenyl)ethane-1,2-diol may exhibit moderate inhibitory effects on certain inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to interfere with NF-κB signaling at micromolar concentrations, though its exact mechanism of action requires further elucidation. This finding has sparked interest in its potential as a lead compound for developing new anti-inflammatory agents.

The compound's physicochemical properties have been thoroughly characterized in recent work. With a molecular weight of 230.28 g/mol and moderate solubility in both aqueous and organic solvents, it presents favorable characteristics for drug development. Computational modeling studies have predicted good membrane permeability, suggesting potential for oral bioavailability if developed as a therapeutic agent.

Current research directions include exploring structure-activity relationships (SAR) by synthesizing analogs of 1-(3-methanesulfonylphenyl)ethane-1,2-diol. Several research groups are investigating modifications to the phenyl ring and the diol moiety to optimize biological activity and reduce potential toxicity. These efforts are supported by advanced techniques such as X-ray crystallography to determine the compound's binding modes with target proteins.

From a safety perspective, initial toxicological assessments indicate that the compound shows acceptable toxicity profiles in cell-based assays, though comprehensive in vivo studies are still needed. Researchers emphasize the importance of further investigating its metabolic stability and potential drug-drug interactions before considering clinical applications.

The pharmaceutical industry has shown growing interest in this compound, with several patents filed in 2022-2023 covering its synthesis methods and potential therapeutic uses. These intellectual property developments suggest that 1-(3-methanesulfonylphenyl)ethane-1,2-diol may play a role in future drug discovery pipelines, particularly in areas such as inflammation, oncology, and metabolic disorders.

In conclusion, while research on 1-(3-methanesulfonylphenyl)ethane-1,2-diol is still in relatively early stages, the compound demonstrates promising characteristics that warrant further investigation. Its dual functionality as both a potential bioactive molecule and a versatile synthetic intermediate positions it as an interesting subject for continued study in chemical biology and medicinal chemistry research.